Cas no 357426-13-2 (4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one)
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one is a bicyclic organic compound featuring a fused azepine and benzene ring system. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid framework is conducive to selective functionalization, enabling precise modifications for target applications. The compound's well-defined stereochemistry and heterocyclic core also enhance its utility in medicinal chemistry, particularly in the development of central nervous system (CNS) active agents. High purity and consistent batch-to-batch reproducibility ensure reliable performance in research and industrial processes. Its compatibility with diverse reaction conditions further underscores its versatility as a building block in complex organic synthesis.
![4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one structure](https://ossimg.kuujia.com/scimg/357500/357426-13-2x500.png)
357426-13-2 structure
Product Name:4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one
CAS No:357426-13-2
MF:C11H11NO
MW:173.211142778397
MDL:MFCD18375197
CID:293134
PubChem ID:10130184
Update Time:2025-11-02
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one
- 1,5-Methano-2H-3-benzazepin-2-one, 1,3,4,5-tetrahydro-
- 1,5-methano-2-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine
- 1,5-Methano-2H-3-benzazepin-2-one,1,3,4,5-tetrahydro
- 2,3,4,5-tetrahydro-1,5-methano-2-oxo-1H-3-benzazepine
- I01-9385
- 1,3,4,5-Tetrahydro-1,5-methano-2H-3-benzazepin-2-one
- 357426-13-2
- CS-0187907
- DTPZUFKPINOVKL-UHFFFAOYSA-N
- BS-49297
- 10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-trien-9-one
- SCHEMBL4959088
- E75982
- AKOS015891449
- A924044
- FT-0650207
- 1,3,4,5-Tetrahydro-2H-1,5-methano-3-benzazepin-2-one
- 10-azatricyclo[6.3.1.0,dodeca-2,4,6-trien-9-one
- DTXSID10435965
- ABBLOCKS B4081189
- 9-oxo-10-aza-tricyclo[6.3.1.02,7]dodeca-2(7),3,5-triene
- 1,3,4,5-tetrahydro-2H-1,5-methanobenzo[d]azepin-2-one
- 10-AZATRICYCLO[6.3.1.0(2),?]DODECA-2,4,6-TRIEN-9-ONE
- DB-013770
- 10-azatricyclo[6.3.1.0(2),]dodeca-2,4,6-trien-9-one
-
- MDL： MFCD18375197
- Inchi： 1S/C11H11NO/c13-11-10-5-7(6-12-11)8-3-1-2-4-9(8)10/h1-4,7,10H,5-6H2,(H,12,13)
- InChI Key： DTPZUFKPINOVKL-UHFFFAOYSA-N
- SMILES： O=C1C2C3C=CC=CC=3C(CN1)C2
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.192
- Boiling Point: 397.897°C at 760 mmHg
- Flash Point: 234.426°C
- Refractive Index: 1.592
- PSA: 29.10000
- LogP: 1.71610
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Security Information
- Storage Condition：Sealed in dry,2-8°C
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154752-1g |
1,3,4,5-tetrahydro-2H-1,5-methanobenzo[d]azepin-2-one |
357426-13-2 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM154752-250mg |
1,3,4,5-tetrahydro-2H-1,5-methanobenzo[d]azepin-2-one |
357426-13-2 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM154752-1g |
1,3,4,5-tetrahydro-2H-1,5-methanobenzo[d]azepin-2-one |
357426-13-2 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MU766-200mg |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one |
357426-13-2 | 95+% | 200mg |
1584.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MU766-50mg |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one |
357426-13-2 | 95+% | 50mg |
573.0CNY | 2021-07-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD158227-100mg |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one |
357426-13-2 | 95% | 100mg |
￥995.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD158227-250mg |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one |
357426-13-2 | 95% | 250mg |
￥1592.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD158227-1g |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one |
357426-13-2 | 95% | 1g |
￥4396.0 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1211946-1g |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one |
357426-13-2 | 95% | 1g |
$800 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1055310-100mg |
1,3,4,5-Tetrahydro-1,5-methano-2H-3-benzazepin-2-one |
357426-13-2 | 95+% | 100mg |
$155 | 2024-06-06 |
4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-2(3H)-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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